Cas no 1805940-89-9 (2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805940-89-9
• MF: C₉H₈BrF₂N₃
• MW: 276.080727577209
• CID: 4865432
• Update Time: 2025-06-08

2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H8BrF2N3/c10-8-6(9(11)12)3-5(1-2-13)15-7(8)4-14/h3,9H,1,4,14H2
• InChI Key： NBELTSWDTOLCNY-UHFFFAOYSA-N
• SMILES： BrC1C(CN)=NC(CC#N)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.7
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetonitrile

Introduction to 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805940-89-9)

2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805940-89-9, is a pyridine derivative featuring a unique structural arrangement that makes it a valuable intermediate in the synthesis of biologically active molecules. The presence of both amino and bromo substituents, coupled with the difluoromethyl group, enhances its reactivity and potential utility in drug development.

The compound's molecular structure consists of a pyridine core substituted at the 2-position with an aminomethyl group, at the 3-position with a bromo atom, and at the 4-position with a difluoromethyl group. The 6-position is further modified with an acetonitrile moiety. This specific configuration imparts distinct chemical properties that make it particularly useful in constructing complex pharmacophores. The aminomethyl group serves as a versatile handle for further functionalization, while the bromo atom provides a site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to introduce aryl or heteroaryl groups into molecules.

The difluoromethyl group is a key feature of this compound, as it is known to enhance metabolic stability and binding affinity in drug candidates. This moiety has been extensively studied for its ability to improve pharmacokinetic properties, making it a preferred choice in the design of novel therapeutics. Additionally, the acetonitrile substituent contributes to the overall solubility and reactivity of the molecule, facilitating its use in various synthetic protocols.

In recent years, there has been growing interest in developing new strategies for treating neurological disorders, infectious diseases, and cancer. The structural features of 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetonitrile make it an attractive scaffold for designing small-molecule inhibitors targeting specific biological pathways. For instance, studies have shown that pyridine derivatives can interact with enzymes and receptors involved in disease mechanisms. The combination of an aminomethyl group and a bromo atom allows for selective binding to biological targets, while the presence of a difluoromethyl group enhances the molecule's interaction affinity.

One of the most compelling aspects of this compound is its potential application in the development of antiviral agents. The structural motif present in 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetonitrile has been explored in several research studies as a lead compound for inhibiting viral proteases and polymerases. These enzymes are critical for viral replication and are often targeted by antiviral drugs. The unique substitution pattern on the pyridine ring allows for precise modulation of electronic properties, enabling researchers to fine-tune interactions with viral proteins.

Moreover, the compound's versatility extends to its role as an intermediate in synthesizing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in various diseases, including cancer. By leveraging the reactive sites on 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetonitrile, chemists can design molecules that selectively inhibit aberrant kinase activity. This approach has led to several promising candidates that are currently undergoing preclinical evaluation.

The synthesis of 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetonitrile involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by selective bromination and introduction of the difluoromethyl group. The final step involves protecting or activating the amino group before coupling it with an appropriate electrophile or nucleophile. These synthetic strategies underscore the compound's importance as a building block in medicinal chemistry.

Recent advances in computational chemistry have further enhanced our understanding of how structural modifications influence biological activity. Molecular modeling studies on derivatives of 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetonitrile have provided insights into how changes at specific positions affect binding affinity and selectivity. These computational approaches complement experimental efforts by allowing researchers to predictively design novel analogs with improved properties.

The pharmaceutical industry continues to invest heavily in developing innovative therapies based on small-molecule inhibitors. Compounds like 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetonitrile represent critical tools in this endeavor. Their unique structural features enable chemists to explore diverse chemical space, leading to discoveries that address unmet medical needs. As research progresses, it is expected that more applications will emerge, further solidifying their role as indispensable components in drug discovery pipelines.

In conclusion,2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805940-89-9) is a multifaceted compound with significant potential in pharmaceutical research. Its distinctive structural attributes make it an excellent candidate for developing novel therapeutics targeting neurological disorders, infectious diseases, and cancer. With ongoing advancements in synthetic methodologies and computational techniques, this compound is poised to play an increasingly important role in shaping the future of medicine.